Cas no 1361758-69-1 (5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl)

• Product Name: 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl
• CAS No: 1361758-69-1
• MF: C₁₃H₇Cl₃F₂
• MW: 307.550487756729
• CID: 4999670
• Update Time: 2025-05-24

5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl

• Inchi： 1S/C13H7Cl3F2/c14-10-4-8(3-9(5-10)13(17)18)7-1-2-11(15)12(16)6-7/h1-6,13H
• InChI Key： RAMJTGDMEUHEJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=C(C=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl

5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl: A Comprehensive Overview

The compound with CAS No. 1361758-69-1, commonly referred to as 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the family of biphenyl derivatives, which are known for their unique electronic properties and structural stability. The presence of multiple halogen substituents, including chlorine and fluorine atoms, further enhances its reactivity and functional versatility.

Biphenyl derivatives have been extensively studied in recent years due to their potential in material science, pharmaceuticals, and electronic applications. The specific substitution pattern in 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl makes it particularly interesting for researchers exploring advanced materials. The chlorine atoms at the 3' and 4' positions, combined with the fluorine atom at the 3 position, create a highly electron-deficient aromatic system. This property is advantageous in applications requiring high electron affinity, such as in the development of new semiconductors or optoelectronic devices.

Recent studies have highlighted the potential of 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl in the field of organic electronics. Researchers have demonstrated that this compound can serve as a building block for constructing advanced organic field-effect transistors (OFETs). Its unique electronic characteristics enable efficient charge transport properties, making it a promising candidate for next-generation electronic devices. Additionally, its stability under various environmental conditions further enhances its suitability for practical applications.

The synthesis of 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a biphenyl derivative with appropriate substituents, which undergoes a series of halogenation and functionalization reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in common organic solvents is moderate, which is advantageous for its use in solution-based fabrication techniques commonly employed in electronics manufacturing.

One of the most exciting developments involving this compound is its role in the creation of novel materials for energy storage applications. Scientists have explored its use as an active component in lithium-ion batteries, where its electronic properties contribute to enhanced ion transport and improved battery performance. Initial results from these studies are promising and suggest that 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl could play a critical role in advancing energy storage technologies.

Furthermore, the compound has shown potential in pharmaceutical research. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in drug discovery efforts. Researchers are currently investigating its ability to modulate certain cellular pathways that are implicated in various diseases, including cancer and neurodegenerative disorders.

In conclusion, 5'-Chloro-3,4-dichloro-3'-difluoromethyl-biphenyl (CAS No. 1361758-69-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and electronic properties make it an invaluable asset in modern scientific research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow significantly.